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Compound of Interest

Compound Name: 4-Acetamidobenzenesulfonamide

Cat. No.: B121751 Get Quote

This technical guide provides a comprehensive overview of N4-Acetylsulfanilamide, a

sulfonamide compound of interest to researchers and professionals in drug development. The

guide details its chemical and physical properties, experimental protocols for its synthesis, and

its biological context as a metabolite.

Chemical and Physical Properties
N4-Acetylsulfanilamide, also known as 4-acetamidobenzenesulfonamide, is a derivative of

sulfanilamide.[1] Its key quantitative properties are summarized in the table below.

Property Value Source(s)

Molecular Formula C8H10N2O3S [2][3][4][5][6]

Molecular Weight 214.24 g/mol [2][3][4][6][7][8]

Melting Point 214-219 °C [3][8][9]

Density 1.414 g/cm³ [3]

Water Solubility Slightly soluble [3]

CAS Number 121-61-9 [2][3][4]
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A common method for the preparation of N4-Acetylsulfanilamide involves the reaction of N-

acetylsulfanilyl chloride with concentrated ammonia.[9]

Reaction Initiation: Cautiously mix 39 g of N-acetylsulfanilyl chloride with 120 ml of

concentrated ammonia solution (d=0.880). A vigorous exothermic reaction will occur.[9]

Stirring: Stir the mixture until a smooth, thin paste is formed.[9]

Heating: Heat the paste at 70°C for 30 minutes with occasional stirring.[9]

Neutralization and Filtration: After cooling, neutralize the mixture with dilute sulfuric acid.

Filter the resulting solution.[9]

Washing and Drying: Wash the collected N4-Acetylsulfanilamide with cold water and then dry

it.[9]

Purification (Optional): For a purer product, the crude N4-Acetylsulfanilamide can be

recrystallized from hot water to yield colorless crystals.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121751#n4-acetylsulfanilamide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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